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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316

Get Quote

. J

Chemical Identity & Structural Divergence[1][3]

The fundamental difference lies in the cyclization of the glucitol backbone.[1] This structural
modification dictates the pharmacokinetic (PK) and physicochemical profile of the resulting
nitrate ester.[1]
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Feature D-Glucitol Dinitrate Isosorbide Dinitrate (ISDN)
CAS Registry 71888-61-4 87-33-2
D-Glucitol, dinitrate (isomer 1,4:3,6-Dianhydro-D-glucitol
IUPAC Name - o
unspecified) 2,5-dinitrate
] ) Bicyclic Furo[3,2-b]furan
Core Structure Linear Polyol (Open Chain) o
(Rigid)
Formula CeH12N2010 CeHsN20s
Molecular Weight ~272.17 g/mol 236.14 g/mol
) o ) ~1.3 (Moderate, membrane
Lipophilicity (LogP) Low (< 0, highly polar)
permeable)
- Low (Prone to ] ]
Stability High (Sterically protected)

hydrolysis/migration)

Structural Visualization

The following diagram illustrates the synthetic lineage and structural divergence. Isosorbide is
formed by the double dehydration of D-Glucitol.[1][2]
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Caption: Synthetic pathway distinguishing the direct nitration of glucitol (yielding unstable
variants) from the dehydration-first route yielding the stable Isosorbide Dinitrate.
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Physicochemical Performance
Stability and Solubility Profile

For drug development, the bicyclic ether structure of ISDN provides a "lock" that protects the
molecule from rapid non-enzymatic hydrolysis, a common failure point for linear sugar nitrates.

[1]
¢ D-Glucitol Dinitrate:

o Solubility: Highly water-soluble due to multiple free hydroxyl (-OH) groups (unless fully
nitrated to hexanitrate).[1]

o Handling: Hygroscopic and prone to deliquescence.[1]

o Explosive Risk: Linear polyol nitrates (similar to mannitol hexanitrate) have higher
explosive potential due to dense oxygen balance and lower activation energy for
decomposition.[1]

 Isosorbide Dinitrate (ISDN):

o Solubility: Sparingly soluble in water (1.0 mg/mL), freely soluble in organic solvents
(acetone, ether). This lipophilicity is critical for sublingual absorption and crossing the
blood-brain barrier.[1]

o Melting Point: 70°C (Stable crystalline solid).[1]

o Shelf Life: Stable in air and solution; resistant to hydrolysis compared to open-chain
analogs.[1]

Pharmacological Analysis (PK/PD)

The clinical superiority of ISDN stems from its ability to penetrate biological membranes and its
specific metabolic activation pathway.[1]

Mechanism of Action: NO Release

Both compounds function as Nitric Oxide (NO) donors, activating soluble guanylyl cyclase
(sGC) to produce cGMP, leading to vasodilation.[1] However, the efficiency of this release
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differs.[1]

» ISDN: Requires enzymatic bioactivation (primarily by ALDH2 and CYP450) in the
mitochondria.[1] The rigid structure allows specific binding to these enzymes.[1]

» Glucitol Dinitrate: Likely releases NO via non-specific thiol-mediated mechanisms in the
blood, leading to rapid but uncontrolled hypotension and higher oxidative stress.[1]

Metabolic Pathway (ISDN Specific)

ISDN is a prodrug subject to extensive first-pass metabolism.[1] This "defect" is actually a
feature, as it generates active metabolites with longer half-lives.[1]
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Caption: Metabolic activation of ISDN.[1] Unlike Glucitol Dinitrate, ISDN vyields stable, active
mononitrate metabolites (5-ISMN) that extend the therapeutic window.[1]
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Experimental Protocols

Protocol A: Thin-Layer Chromatography (TLC)
Differentiation

To distinguish between the open-chain precursor (or impurities) and the cyclic ISDN.[1]

Stationary Phase: Silica gel 60 F254 plates.

Mobile Phase: Toluene : Ethyl Acetate (1:1 v/v).[1]

Sample Preparation: Dissolve 10 mg of substance in 1 mL acetone.

Detection: Spray with diphenylamine reagent and expose to UV light.[1]

Expected Results:
o ISDN (Cyclic): Rf value ~0.6—0.7 (Higher mobility due to lipophilicity).[1]

o D-Glucitol Dinitrate (Open): Rf value < 0.3 (Retained due to polarity of free hydroxyls).[1]

Protocol B: In Vitro Vasodilation Assay (Aortic Ring)

To compare potency.[1]

Tissue: Rat thoracic aorta rings (endothelium-denuded).[1]
e Pre-contraction: Phenylephrine (1 uM).[1]

e Dosing: Cumulative addition of nitrate (1 nM to 100 pM).

e Measurement: Isometric tension recording.

e Analysis: Calculate EC50.

o Note: ISDN typically shows an EC50 in the low nanomolar range (~10-50 nM).[1] Open-
chain nitrates often show erratic potency due to rapid hydrolysis in the buffer before
reaching the tissue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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